![molecular formula C15H19N3O4S B215468 2-(3,4-dimethoxyphenyl)-N-[5-(ethoxymethyl)-1,3,4-thiadiazol-2-yl]acetamide](/img/structure/B215468.png)
2-(3,4-dimethoxyphenyl)-N-[5-(ethoxymethyl)-1,3,4-thiadiazol-2-yl]acetamide
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Overview
Description
2-(3,4-dimethoxyphenyl)-N-[5-(ethoxymethyl)-1,3,4-thiadiazol-2-yl]acetamide is a chemical compound that has gained significant attention in recent years due to its potential as a therapeutic agent. The compound belongs to the class of thiadiazole derivatives and has been shown to possess a range of pharmacological activities. In
Mechanism of Action
The exact mechanism of action of 2-(3,4-dimethoxyphenyl)-N-[5-(ethoxymethyl)-1,3,4-thiadiazol-2-yl]acetamide is not fully understood. However, it is believed to exert its pharmacological effects through the modulation of various signaling pathways involved in inflammation, oxidative stress, and neurodegeneration.
Biochemical and Physiological Effects:
The compound has been shown to possess a range of biochemical and physiological effects. It exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. It also possesses analgesic activity by modulating the release of neurotransmitters involved in pain perception. Additionally, the compound has been shown to protect against oxidative stress-induced damage by scavenging free radicals and increasing antioxidant enzyme activity.
Advantages and Limitations for Lab Experiments
The compound has several advantages for lab experiments. It is readily available, easy to synthesize, and exhibits significant pharmacological activity. However, there are also some limitations to its use in lab experiments. The compound has low solubility in water, which can make it difficult to administer in vivo. Additionally, its pharmacokinetic properties are not well understood, which can make it challenging to determine optimal dosing regimens.
Future Directions
There are several future directions for research on 2-(3,4-dimethoxyphenyl)-N-[5-(ethoxymethyl)-1,3,4-thiadiazol-2-yl]acetamide. One potential avenue of research is to investigate its potential as a treatment for neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. Another area of research is to explore its potential as an anti-cancer agent, as it has been shown to possess significant antioxidant activity. Additionally, further studies are needed to elucidate its pharmacokinetic properties and optimal dosing regimens.
Synthesis Methods
2-(3,4-dimethoxyphenyl)-N-[5-(ethoxymethyl)-1,3,4-thiadiazol-2-yl]acetamide can be synthesized by the reaction of 3,4-dimethoxybenzaldehyde with thiocarbohydrazide in the presence of acetic acid. The resulting product is then reacted with ethyl chloroacetate and sodium hydroxide to obtain the desired compound.
Scientific Research Applications
The compound has been extensively studied for its potential as an anti-inflammatory, analgesic, and anticonvulsant agent. It has also been investigated for its potential as a treatment for Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders. Studies have shown that the compound exhibits significant antioxidant activity and can protect against oxidative stress-induced damage.
properties
Molecular Formula |
C15H19N3O4S |
---|---|
Molecular Weight |
337.4 g/mol |
IUPAC Name |
2-(3,4-dimethoxyphenyl)-N-[5-(ethoxymethyl)-1,3,4-thiadiazol-2-yl]acetamide |
InChI |
InChI=1S/C15H19N3O4S/c1-4-22-9-14-17-18-15(23-14)16-13(19)8-10-5-6-11(20-2)12(7-10)21-3/h5-7H,4,8-9H2,1-3H3,(H,16,18,19) |
InChI Key |
BVUCMIGQQIAZQE-UHFFFAOYSA-N |
SMILES |
CCOCC1=NN=C(S1)NC(=O)CC2=CC(=C(C=C2)OC)OC |
Canonical SMILES |
CCOCC1=NN=C(S1)NC(=O)CC2=CC(=C(C=C2)OC)OC |
Origin of Product |
United States |
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